![molecular formula C10H13ClO2 B2533905 1-(2-Chloroethoxy)-4-ethoxybenzene CAS No. 565171-57-5](/img/structure/B2533905.png)
1-(2-Chloroethoxy)-4-ethoxybenzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-Chloroethoxy)-4-ethoxybenzene is a chemical compound that belongs to the class of organic compounds called anisoles . It is synthesized through a reaction between 1,4-dimethoxybenzene and ethylene chlorohydrin.
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a preparation method of 2-(2-chloroethyl) ethanol, an important intermediate of pharmaceutical chemicals, has been disclosed . The reaction is easy to operate, mild in system, little in by-products, and high in content and yield of the product .Safety and Hazards
Mechanism of Action
Target of Action
This compound may interact with a variety of biological molecules, but without further experimental data, it is challenging to identify its primary targets and their roles .
Mode of Action
It is known that chloroethers, such as this compound, can participate in various chemical reactions, including nucleophilic substitutions . This suggests that 1-(2-Chloroethoxy)-4-ethoxybenzene could potentially interact with its targets through a similar mechanism, leading to changes in the targets’ structure or function .
Biochemical Pathways
Given the potential for this compound to participate in nucleophilic substitutions, it could potentially affect a variety of biochemical pathways .
Result of Action
Given the potential for this compound to participate in nucleophilic substitutions, it could potentially lead to changes in the structure or function of its targets .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For example, the pH, temperature, and presence of other molecules can affect the compound’s reactivity and stability .
Properties
IUPAC Name |
1-(2-chloroethoxy)-4-ethoxybenzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClO2/c1-2-12-9-3-5-10(6-4-9)13-8-7-11/h3-6H,2,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRXQWDDYOSLTGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)OCCCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.